Cas no 26619-80-7 (2-Piperidineethanol, a-methyl-, (aR,2R)-rel-)

2-Piperidineethanol, a-methyl-, (aR,2R)-rel- structure
26619-80-7 structure
Product Name:2-Piperidineethanol, a-methyl-, (aR,2R)-rel-
CAS No:26619-80-7
MF:C8H17NO
MW:143.226682424545
CID:274086
PubChem ID:213522
Update Time:2025-04-19

2-Piperidineethanol, a-methyl-, (aR,2R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidineethanol, a-methyl-, (aR,2R)-rel-
    • AKOS006351703
    • (R*,R*)-(+-)-alpha-Methyl-2-piperidineethanol
    • DTXSID40181165
    • Sedridine, (+-)-
    • 26619-80-7
    • 2-Piperidineethanol, alpha-methyl-, (R*,R*)-(+-)-
    • (+-)-Sedridine
    • Inchi: 1S/C8H17NO/c1-7(10)6-8-4-2-3-5-9-8/h7-10H,2-6H2,1H3/t7-,8-/m1/s1
    • InChI Key: GFKFBLJVPWRDEL-HTQZYQBOSA-N
    • SMILES: O[C@H](C)C[C@H]1CCCCN1

Computed Properties

  • Exact Mass: 143.13111
  • Monoisotopic Mass: 143.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.26
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